Cas no 946299-57-6 (3-{2-(1-benzyl-2-methyl-1H-indol-3-yl)sulfonylethyl}-1-(4-chlorophenyl)methylurea)

• Product Name: 3-{2-(1-benzyl-2-methyl-1H-indol-3-yl)sulfonylethyl}-1-(4-chlorophenyl)methylurea
• CAS No: 946299-57-6
• MF: C₂₆H₂₆ClN₃O₃S
• MW: 496.0209441185
• CID: 6439359
• Update Time: 2025-10-20

3-{2-(1-benzyl-2-methyl-1H-indol-3-yl)sulfonylethyl}-1-(4-chlorophenyl)methylurea Chemical and Physical Properties

Names and Identifiers

• 3-{2-(1-benzyl-2-methyl-1H-indol-3-yl)sulfonylethyl}-1-(4-chlorophenyl)methylurea
• Urea, N-[(4-chlorophenyl)methyl]-N'-[2-[[2-methyl-1-(phenylmethyl)-1H-indol-3-yl]sulfonyl]ethyl]-

• Inchi： 1S/C26H26ClN3O3S/c1-19-25(23-9-5-6-10-24(23)30(19)18-21-7-3-2-4-8-21)34(32,33)16-15-28-26(31)29-17-20-11-13-22(27)14-12-20/h2-14H,15-18H2,1H3,(H2,28,29,31)
• InChI Key： QEWUDTKHUGMLED-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C(Cl)C=C1)C(NCCS(C1C2=C(N(CC3=CC=CC=C3)C=1C)C=CC=C2)(=O)=O)=O

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 797.6±60.0 °C(Predicted)
• pka: 13.05±0.46(Predicted)

Additional information on 3-{2-(1-benzyl-2-methyl-1H-indol-3-yl)sulfonylethyl}-1-(4-chlorophenyl)methylurea

Comprehensive Overview of 3-{2-(1-Benzyl-2-methyl-1H-indol-3-yl)sulfonylethyl}-1-(4-chlorophenyl)methylurea (CAS No. 946299-57-6)

The compound 3-{2-(1-benzyl-2-methyl-1H-indol-3-yl)sulfonylethyl}-1-(4-chlorophenyl)methylurea (CAS No. 946299-57-6) represents a structurally complex molecule with potential applications in pharmaceutical and biochemical research. Its unique architecture combines a substituted indole core, a sulfonamide linkage, and a chlorinated aromatic moiety, features that are frequently observed in bioactive molecules targeting protein kinases, G-protein coupled receptors (GPCRs), and enzyme inhibition pathways. The indole scaffold is particularly notable for its prevalence in natural products and drug discovery programs, where it contributes to molecular recognition and binding affinity at biological targets.

Structurally, the molecule incorporates a 1-benzyl-2-methyl-indole subunit connected via a sulfonamide bridge to an ethylene linker. This sulfonamide functionality is strategically positioned to engage in hydrogen bonding or electrostatic interactions with receptor sites, a property leveraged in the design of modern therapeutics such as sulfonylurea-based antidiabetic agents and sulfonamide antibiotics. The terminal 4-chlorophenylmethylurea group introduces additional steric and electronic modulation, potentially enhancing lipophilicity while maintaining water solubility—a critical balance for drug-like properties.

Recent advancements in medicinal chemistry highlight the importance of sulfonamide-containing ureas as scaffolds for modulating cellular signaling pathways. For instance, compounds with similar structural motifs have demonstrated inhibitory activity against tyrosine kinases involved in cancer progression. The presence of the chloro-substituted phenyl ring may confer selectivity toward specific isoforms of these enzymes, reducing off-target effects while maintaining potency. This aligns with current trends in precision medicine, where molecular modifications are tailored to enhance therapeutic indices.

In the context of synthetic accessibility, the construction of this compound likely involves multi-step organic synthesis strategies. Key challenges would include the regioselective formation of the indole-sulfonamide bond, which requires careful control of reaction conditions to prevent unwanted side reactions at sensitive functional groups such as the benzyl ether or methyl substituents. Modern methodologies like microwave-assisted synthesis or transition-metal catalysis might be employed to optimize yield and stereoselectivity during scale-up processes.

From a pharmacological perspective, preliminary studies on related compounds suggest that such structures may exhibit dual mechanisms of action. For example, molecules containing both indole and urea moieties have been reported to simultaneously inhibit inflammatory pathways (e.g., COX enzymes) and modulate neurotransmitter systems (e.g., serotonin reuptake). The methyl substitution on the indole ring could influence metabolic stability by reducing susceptibility to cytochrome P450-mediated oxidation—a critical consideration for drug candidates undergoing clinical development.

The integration of computational modeling has further accelerated research into compounds like 3-{2-(1-benzyl-2-methyl...}methylurea. Molecular docking simulations predict favorable interactions between this scaffold and target proteins such as phosphodiesterase enzymes or ion channels implicated in neurological disorders. These insights guide structural optimization efforts aimed at improving binding affinity while minimizing toxicity profiles through rational design principles.

Environmental stability is another area under investigation for this class of compounds. Studies on similar sulfonamide derivatives indicate that their resistance to hydrolysis varies depending on the nature of substituents adjacent to the sulfonamide linkage. The presence of an aromatic benzyl group here likely enhances thermal stability compared to aliphatic analogs—a characteristic valuable for long-term storage or formulation into solid dosage forms.

In academic research settings, this compound serves as an important tool for exploring structure-function relationships within heterocyclic chemistry. Its complex architecture provides opportunities to study how subtle changes in substituent patterns affect physicochemical properties such as pKa values or partition coefficients between aqueous and lipid phases—parameters directly influencing drug absorption and distribution profiles.

Looking ahead, ongoing work aims to expand the biological profile of this scaffold through combinatorial chemistry approaches. By systematically varying substituents on either the indole core or phenolic ring system, researchers hope to identify variants with enhanced activity against emerging targets such as SARS-CoV-2 proteases or Alzheimer's disease-associated enzymes like BACE1.

The versatility of 3-{2-(1-benzyl...}methylurea extends beyond traditional pharmaceutical applications into materials science domains where functionalized ureas play roles in polymer chemistry or sensor development due to their ability to form hydrogen-bonded networks under controlled conditions.